3-Oxopentyl morpholine-4-carbodithioate
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Description
3-Oxopentyl morpholine-4-carbodithioate is a dithiocarbamate derivative featuring a morpholine ring linked to a dithiocarbamate group (-S-C(=S)-S-) and a 3-oxopentyl substituent. Dithiocarbamates are known for their biological activities, including enzyme inhibition via sulfur-mediated alkylation .
Properties
CAS No. |
61998-40-1 |
|---|---|
Molecular Formula |
C10H17NO2S2 |
Molecular Weight |
247.4 g/mol |
IUPAC Name |
3-oxopentyl morpholine-4-carbodithioate |
InChI |
InChI=1S/C10H17NO2S2/c1-2-9(12)3-8-15-10(14)11-4-6-13-7-5-11/h2-8H2,1H3 |
InChI Key |
ZXFJYNGWADXMIO-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)CCSC(=S)N1CCOCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Oxopentyl morpholine-4-carbodithioate typically involves the reaction of morpholine with carbon disulfide and an appropriate alkylating agent. One common method is the nucleophilic substitution reaction under basic conditions. For example, morpholine can react with carbon disulfide in the presence of a base such as sodium hydroxide to form the morpholinecarbodithioate intermediate. This intermediate can then be alkylated with 3-chloropentan-2-one to yield 3-Oxopentyl morpholine-4-carbodithioate .
Industrial Production Methods
Industrial production methods for 3-Oxopentyl morpholine-4-carbodithioate are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same basic steps: the reaction of morpholine with carbon disulfide, followed by alkylation with an appropriate agent. The reaction conditions are optimized for yield and purity, and the product is typically purified through recrystallization or distillation .
Chemical Reactions Analysis
Types of Reactions
3-Oxopentyl morpholine-4-carbodithioate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the carbodithioate group to a thiol or a disulfide.
Substitution: The compound can participate in nucleophilic substitution reactions, where the carbodithioate group is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines, alcohols, or thiols can be used in substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols and disulfides.
Substitution: Various substituted morpholine derivatives.
Scientific Research Applications
3-Oxopentyl morpholine-4-carbodithioate has several scientific research applications:
Chemistry: It is used as a ligand in coordination chemistry and as a reagent in organic synthesis.
Medicine: Research is ongoing into its potential use as an anticancer agent and in the treatment of other diseases.
Industry: It is used in the production of rubber and as a stabilizer in various industrial processes
Mechanism of Action
The mechanism of action of 3-Oxopentyl morpholine-4-carbodithioate involves its interaction with molecular targets such as enzymes and proteins. The carbodithioate group can form strong bonds with metal ions, making it an effective chelating agent. This property allows it to inhibit the activity of metalloenzymes, which are enzymes that require metal ions for their activity. The compound can also interact with thiol groups in proteins, leading to changes in protein structure and function .
Comparison with Similar Compounds
Research Findings and Implications
Synthetic Routes: Analogs are synthesized via nucleophilic substitution or coupling reactions, often recrystallized from ethanol/chloroform mixtures (yield: 68–72%) .
Crystallographic Tools : Structures are resolved using SHELX and visualized via ORTEP-3 .
Thermal Stability: Higher melting points in phenothiazine derivatives (453–455 K vs. 433–435 K for coumarins) suggest stronger intermolecular forces .
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